Cas no 61563-28-8 (Benzaldehyde, 2-chloro-3-methyl-)

• Product Name: Benzaldehyde, 2-chloro-3-methyl-
• CAS No: 61563-28-8
• MF: C₈H₇ClO
• MW: 154.593581438065
• MDL: MFCD11845907
• CID: 474740
• PubChem ID: 14492779
• Update Time: 2024-11-03

Benzaldehyde, 2-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-chloro-3-methyl-
• 2-CHLORO-3-METHYLBENZALDEHYDE
• 2-chloranyl-3-methyl-benzaldehyde
• Benzaldehyde,2-chloro-3-methyl
• A833304
• 61563-28-8
• 2-chloro-3-methylbenzaldehye
• LGOLMLQWRYFRHP-UHFFFAOYSA-N
• CS-0036697
• MFCD11845907
• DS-8875
• SY030838
• DTXSID50560942
• AKOS006345554
• SCHEMBL5313673
• 2-CHLORO-3-METHYLBENZAL DEHYDE
• 2-chloro-3-methyl-benzaldehyde

• MDL： MFCD11845907
• Inchi： 1S/C8H7ClO/c1-6-3-2-4-7(5-10)8(6)9/h2-5H,1H3
• InChI Key： LGOLMLQWRYFRHP-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CC=CC=1C

Computed Properties

• Exact Mass: 154.01900
• Monoisotopic Mass: 154.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 228.4±20.0 ºC (760 Torr),
• Flash Point: 103.3±12.9 ºC,
• Refractive Index: 1.575
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.46090

Benzaldehyde, 2-chloro-3-methyl- Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C